![molecular formula C3HCl2F5 B3352117 2,3-Dichloro-1,1,1,2,3-pentafluoropropane CAS No. 422-48-0](/img/structure/B3352117.png)
2,3-Dichloro-1,1,1,2,3-pentafluoropropane
Overview
Description
2,3-Dichloro-1,1,1,2,3-pentafluoropropane is a volatile derivative of propane. It has served as an HCFC replacement for the CFC, 1,1,2-trichloro-1,2,2-trifluoroethane, which was used as a cleaning agent in the aerospace and electronics industries . It is known in the aerospace industry as AK-225G and has been used by NASA and the United States Department of Defense to clean oxygen breathing systems .
Synthesis Analysis
The synthesis of this compound is achieved by the addition of Dichlorofluoromethane to Tetrafluoroethylene .Molecular Structure Analysis
The molecular formula of this compound is C3HCl2F5 . The average mass is 202.938 Da .Physical And Chemical Properties Analysis
The compound is clear and colorless with an odorless smell . It has a density of 1.56 g/mL (Liquid) and a boiling point of 56 °C . The vapor pressure is 38.13kPa at 25 °C .Scientific Research Applications
Environmental and Health Impact Studies
Studies on hydrofluorocarbons (HFCs), a group to which 2,3-Dichloro-1,1,1,2,3-pentafluoropropane belongs, have focused on their reproductive and developmental toxicity. For instance, HFC-245fa, closely related to this compound, was evaluated for its effects on maternal body weight and fetal development. It was found to cause decreases in maternal body weight and fetal weight at higher concentrations, without evidence of teratogenicity in rats or rabbits (Ema, Naya, Yoshida, & Nagaosa, 2010). This study underscores the need for careful evaluation of the health impacts of HFCs and related compounds on both maternal and fetal health.
Advances in Chemical Synthesis
The synthesis and application of fluorinated compounds, such as this compound, have been extensively studied due to their unique properties. For example, CF3SO2X compounds, including CF3SO2Cl, have been highlighted for their roles in forming C–CF3, C–SCF3, C–SOCF3, and C–Cl bonds. Such compounds are pivotal in the formation of fluorinated molecules, showcasing the versatility and significance of fluorinated reagents in modern synthetic chemistry (Chachignon, Guyon, & Cahard, 2017).
Environmental Monitoring and Degradation
The degradation and environmental monitoring of polyfluoroalkyl chemicals, which include compounds related to this compound, have been a focus of research due to their persistence and potential for bioaccumulation. Studies on microbial degradation pathways offer insights into the fate of these chemicals in the environment and highlight the importance of understanding both abiotic and biotic degradation mechanisms for assessing environmental risks and developing mitigation strategies (Liu & Mejia Avendaño, 2013).
Gas Separation Technologies
The unique properties of fluorinated compounds, including those similar to this compound, have been leveraged in the development of advanced materials for gas separation. For instance, polyimide membranes synthesized from fluorinated dianhydrides and dianilines have been evaluated for their efficiency in separating gases, demonstrating the potential of fluorinated compounds in enhancing the performance of gas separation technologies (Wang, Cao, & Chung, 2002).
Mechanism of Action
Target of Action
2,3-Dichloro-1,1,1,2,3-pentafluoropropane, also known as HCFC-225cb , is a volatile derivative of propane. It primarily targets contaminants on various surfaces, acting as a cleaning agent . It has been used in the aerospace and electronics industries .
Mode of Action
The compound works by dissolving contaminants on the surface of materials. It is particularly effective at removing oils, greases, and other organic compounds
Result of Action
The primary result of the action of this compound is the removal of contaminants from surfaces. This can result in cleaner, more efficient operation of equipment in industries such as aerospace and electronics .
Action Environment
Environmental factors can influence the effectiveness and safety of this compound. For example, it is fairly inert under most normal conditions, but if heated to extreme temperatures, it may react with metals . When reacted with strong bases, toxic gases can be released . Therefore, it should be used in a well-ventilated environment and stored properly to avoid high temperatures and reactions with incompatible substances .
Future Directions
properties
IUPAC Name |
2,3-dichloro-1,1,1,2,3-pentafluoropropane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HCl2F5/c4-1(6)2(5,7)3(8,9)10/h1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGFIGGVCQHKDOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)(F)F)(F)Cl)(F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HCl2F5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Record name | 2,3-DICHLORO-1,1,1,2,3-PENTAFLUOROPROPANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18105 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1042025 | |
Record name | 2,3-Dichloro-1,1,1,2,3-pentafluoropropane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1042025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.93 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2,3-dichloro-1,1,1,2,3-pentafluoropropane is a colorless odorless liquid. Nonflammable. | |
Record name | 2,3-DICHLORO-1,1,1,2,3-PENTAFLUOROPROPANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18105 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS RN |
422-48-0 | |
Record name | 2,3-DICHLORO-1,1,1,2,3-PENTAFLUOROPROPANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/18105 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 2,3-Dichloro-1,1,1,2,3-pentafluoropropane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=422-48-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | HCFC-225ba | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000422480 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3-Dichloro-1,1,1,2,3-pentafluoropropane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1042025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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